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Compound of Interest

Compound Name: Cyclohepta-3,5-dien-1-ol

Cat. No.: B15387990

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the handling and storage of Cyclohepta-3,5-dien-1-ol.

Frequently Asked Questions (FAQs)

Q1: What is Cyclohepta-3,5-dien-1-0l?

Cyclohepta-3,5-dien-1-ol is a cyclic alcohol with the chemical formula C7H100.[1] Itis a
flammable liquid and should be handled with appropriate safety precautions.

Q2: What are the main hazards associated with Cyclohepta-3,5-dien-1-o0l?

Cyclohepta-3,5-dien-1-ol is a flammable liquid and vapor. It can cause skin and serious eye
irritation, and may cause respiratory irritation.[2]

Q3: How should | store Cyclohepta-3,5-dien-1-ol?

Store Cyclohepta-3,5-dien-1-ol in a tightly closed container in a dry, well-ventilated place.[2]
Keep it away from heat, sparks, open flames, and hot surfaces.[2] The recommended storage
temperature is typically found on the product label.

Q4: What personal protective equipment (PPE) should | use when handling this compound?

It is recommended to wear flame-retardant antistatic protective clothing, protective gloves, and
eye/face protection.[2]
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Troubleshooting Guide
Issue 1: Unexpected reaction products or low yield.

Possible Cause: Isomerization of Cyclohepta-3,5-dien-1-ol.

Explanation: Cyclohepta-3,5-dien-1-ol can isomerize to cyclohepta-2,4-dien-1-one, especially
under acidic conditions or upon heating. This isomerization can lead to the formation of
unexpected byproducts and a lower yield of the desired product.

Solution:
¢ Avoid acidic conditions: Use neutral or basic reaction conditions if possible.
o Control temperature: Maintain a low reaction temperature to minimize thermal isomerization.

 Inert atmosphere: Perform reactions under an inert atmosphere (e.g., argon or nitrogen) to
prevent oxidation, which can be exacerbated by heat.

Issue 2: The compound appears discolored or has an
unusual odor.

Possible Cause: Degradation or contamination.

Explanation: Prolonged storage, exposure to air, or contamination can lead to the degradation
of Cyclohepta-3,5-dien-1-ol.

Solution:

o Check purity: Use analytical technigques such as NMR or GC-MS to assess the purity of the
compound before use.

 Purification: If impurities are detected, consider purification by distillation or chromatography,
taking care to use mild conditions to prevent isomerization.

» Proper storage: Ensure the compound is stored under the recommended conditions to
prevent future degradation.
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Data Presentation

Physical and Chemical Properties of Cyclohepta-3,5-dien-1-ol

Property Value

Molecular Formula C7H100

Molecular Weight 110.15 g/mol

Appearance Not specified, likely a liquid
Boiling Point 54 °C at 15 hPa

Density 0.889 g/cm3 at 25 °C

Safety Information for Cyclohepta-3,5-dien-1-ol

Precautionary Statement

Hazard GHS Classification

Examples

P210: Keep away from
Flammability Flammable Liquid Category 3 heat/sparks/open flames/hot

surfaces. No smoking.

Skin Irritation

Category 2

P264: Wash skin thoroughly

after handling.

Eye Irritation

Category 2A

P280: Wear eye
protection/face protection.

Respiratory Irritation

Specific target organ toxicity -

single exposure, Category 3

P261: Avoid breathing mist or

vapors.

Experimental Protocols

General Handling Protocol

Based on the Safety Data Sheet, the following general protocol should be followed when

handling Cyclohepta-3,5-dien-1-ol:
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e Preparation: Work in a well-ventilated area, preferably in a chemical fume hood. Ensure all
necessary PPE is worn, including safety goggles, gloves, and a lab coat.

e Dispensing: Ground and bond the container and receiving equipment to prevent static
discharge. Use only non-sparking tools.

o During Use: Keep the container tightly closed when not in use. Avoid contact with skin and
eyes. Avoid breathing vapors.

o Spill Cleanup: In case of a spill, absorb the material with a liquid-absorbent material (e.g.,
vermiculite, sand) and dispose of it properly.

o Waste Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Visualizations
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Caption: General workflow for safely handling Cyclohepta-3,5-dien-1-ol.
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Caption: Isomerization of Cyclohepta-3,5-dien-1-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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